Cas no 239-98-5 (Benzo[a]pentacene)
![Benzo[a]pentacene structure](https://ossimg.kuujia.com/scimg/500/239-98-5x500.png)
Benzo[a]pentacene structure
Product Name:Benzo[a]pentacene
Benzo[a]pentacene Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pentacene
- Benzo[a]pentacene (in vial for quick-preparation of solution)
- Benzo[a]pentacene (in vial for quick-preparation of solution)neat
- 1,2-Benzo-pentacen
- 1,2-benzopentacene
- Benz<a>pentacen
- Benzo(a)pentacene
- Benzo<a>pentacen
- Benzo-1,2-pentacene
- EINECS 205-951-7
- Isohexaphene
- DTXSID50178602
- NS00041798
- 239-98-5
- hexacyclo[12.12.0.03,12.04,9.016,25.018,23]hexacosa-1(26),2,4,6,8,10,12,14,16,18,20,22,24-tridecaene
- PLKNNIMJRPBOSW-UHFFFAOYSA-N
-
- Inchi： 1S/C26H16/c1-2-7-19-12-22-15-24-16-26-20(10-9-17-5-3-4-8-25(17)26)13-23(24)14-21(22)11-18(19)6-1/h1-16H
- InChI Key： PLKNNIMJRPBOSW-UHFFFAOYSA-N
- SMILES： C12C=C3C=C4C=CC=CC4=CC3=CC1=CC1C=CC3C=CC=CC=3C=1C=2
Computed Properties
- Exact Mass: 328.12500
- Monoisotopic Mass: 328.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 7.8
Experimental Properties
- Color/Form: No date available
- Density: 1.263
- Melting Point: No date available
- Boiling Point: 604.1°C at 760 mmHg
- Flash Point: 314.6°C
- Refractive Index: 1.842
- PSA: 0.00000
- LogP: 7.45260
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Benzo[a]pentacene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzo[a]pentacene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Benzo[a]pentacene Related Literature
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Xiaopeng Wang,Noa Marom Mol. Syst. Des. Eng. 2022 7 889
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N. P. Buu-Ho?,M. Dufour,P. Jacquignon J. Chem. Soc. C 1969 1337
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3. Precise PPP molecular orbital calculations of excitation energies of polycyclic aromatic hydrocarbons. Part 6.1 Spectrochemical atomic softness parameterKimihiro Hiruta,Sumio Tokita,Tatsuya Tachikawa,Fumio Noguchi,Kichisuke Nishimoto J. Chem. Soc. Perkin Trans. 2 2001 975
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